Cas no 2228596-37-8 (Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate)

• Product Name: Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2228596-37-8
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 5758917
• PubChem ID: 165626775
• Update Time: 2025-05-24

Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2228596-37-8
• EN300-1764152
• methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate
• Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate

• Inchi： 1S/C10H12O5/c1-15-9(13)5-8(12)6-3-2-4-7(11)10(6)14/h2-4,8,11-12,14H,5H2,1H3
• InChI Key： JAXBRUQNTYZAGV-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų

Additional information on Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate

Methyl 3-(2,3-Dihydroxyphenyl)-3-Hydroxypropanoate: A Comprehensive Overview

Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate, also known by its CAS number 2228596-37-8, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a methyl ester group attached to a hydroxyl-substituted propanoate moiety. The presence of the dihydroxyphenyl group further adds complexity and potential functionality to the molecule.

The synthesis of Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate has been explored through various methodologies. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have employed green chemistry principles, utilizing biocatalysts and solvent-free conditions to synthesize this compound. These advancements not only enhance the efficiency of the synthesis process but also align with the growing demand for sustainable chemical practices.

The structural features of Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate make it a promising candidate for applications in drug discovery and development. The hydroxyl groups on the aromatic ring are known to play a crucial role in molecular recognition and binding interactions. Recent research has highlighted the potential of this compound as a lead molecule for developing new therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer.

In terms of biological activity, Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate has shown remarkable antioxidant properties. Studies conducted in vitro have demonstrated its ability to scavenge free radicals, which are implicated in oxidative stress and cellular damage. This property makes it a valuable compound for applications in cosmeceuticals and nutraceuticals, where antioxidants are highly sought after.

The pharmacokinetic profile of Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate has also been investigated in recent years. Research indicates that the compound exhibits moderate bioavailability and favorable pharmacokinetic parameters, making it suitable for systemic delivery. However, further studies are required to fully understand its metabolic pathways and potential toxicity profiles.

In addition to its biological applications, Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate has gained attention in the field of materials science. Its ability to form self-assembled monolayers and its compatibility with various polymer systems make it a potential candidate for use in nanotechnology and advanced materials development.

The discovery and characterization of Methyl 3-(2,3-dihydroxyphenyl)-3-hydroxypropanoate represent a significant milestone in chemical research. Its versatile structure and diverse functional groups offer immense potential for innovation across multiple disciplines. As research continues to uncover new properties and applications of this compound, it is poised to play a pivotal role in advancing both scientific knowledge and practical applications.